Cas no 1521633-83-9 (6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine)

• Product Name: 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine
• CAS No: 1521633-83-9
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5161149
• PubChem ID: 75356017
• Update Time: 2025-10-30

6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-methyl-N-(2-methylcyclohexyl)-
• 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine

• Inchi： 1S/C13H20N2/c1-10-5-3-4-6-13(10)15-12-8-7-11(2)14-9-12/h7-10,13,15H,3-6H2,1-2H3
• InChI Key： PUDJPRIHGIDTJP-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NC1CCCCC1C

Additional information on 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine

Comprehensive Overview of 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine (CAS No. 1521633-83-9)

6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine is a specialized organic compound with a unique molecular structure that combines a pyridine ring with a methylcyclohexyl group. This compound, identified by its CAS No. 1521633-83-9, has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in contemporary scientific discussions.

The molecular structure of 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine features a pyridine core substituted with a methyl group at the 6-position and an amine group at the 3-position, which is further modified with a 2-methylcyclohexyl moiety. This configuration imparts distinct chemical and physical properties, such as solubility, stability, and reactivity, which are critical for its applications. The compound's unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research.

In recent years, the demand for customized chemical intermediates like 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine has surged, driven by advancements in drug discovery and material engineering. Users frequently search for terms such as "pyridine derivatives applications", "amine compounds in pharmaceuticals", and "CAS 1521633-83-9 uses", reflecting the growing curiosity about its potential. This compound is often explored for its role in developing novel therapeutic agents, particularly in targeting specific biological pathways.

One of the key advantages of 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine is its versatility. It can serve as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers are also investigating its potential in catalysis and polymer chemistry, where its stability and reactivity could offer significant benefits. The compound's synthetic accessibility further enhances its appeal, as it can be produced through well-established organic synthesis routes.

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In conclusion, 6-methyl-N-(2-methylcyclohexyl)pyridin-3-amine (CAS No. 1521633-83-9) represents a fascinating area of study with broad applications across multiple disciplines. Its structural uniqueness, combined with its potential in drug development and material science, makes it a compound of significant interest. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow, solidifying its place as a key intermediate in modern chemistry.